Cas no 101946-36-5 (N-(3-Cyanophenyl)cyclopropanecarboxamide)

N-(3-Cyanophenyl)cyclopropanecarboxamide is a cyclopropane-derived carboxamide compound featuring a 3-cyanophenyl substituent. This structure imparts unique reactivity and potential utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the cyano group enhances electrophilic character, facilitating further functionalization, while the cyclopropane ring contributes steric and electronic properties that may influence biological activity. The compound’s well-defined molecular framework makes it suitable for structure-activity relationship (SAR) studies. Its stability under standard conditions ensures ease of handling in laboratory settings. This product is typically employed in research contexts requiring precise modification of aromatic or heterocyclic systems.
N-(3-Cyanophenyl)cyclopropanecarboxamide structure
101946-36-5 structure
Product Name:N-(3-Cyanophenyl)cyclopropanecarboxamide
CAS No:101946-36-5
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD03159449
CID:1131127
PubChem ID:923385
Update Time:2025-10-23

N-(3-Cyanophenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxamide, N-(3-cyanophenyl)-
    • N-(3-CYANOPHENYL)CYCLOPROPANECARBOXAMIDE
    • BCHFMLACFKFMDN-UHFFFAOYSA-N
    • BS-26313
    • Oprea1_043543
    • DB-114850
    • Z26548131
    • 101946-36-5
    • AKOS000199816
    • BEA94636
    • EN300-24363
    • CS-0208170
    • SCHEMBL4599396
    • N-(3-Cyanophenyl)cyclopropanecarboxamide
    • MDL: MFCD03159449
    • Inchi: 1S/C11H10N2O/c12-7-8-2-1-3-10(6-8)13-11(14)9-4-5-9/h1-3,6,9H,4-5H2,(H,13,14)
    • InChI Key: BCHFMLACFKFMDN-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NC1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 405.9±28.0 °C at 760 mmHg
  • Flash Point: 199.3±24.0 °C
  • PSA: 52.89000
  • LogP: 1.97978
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(3-Cyanophenyl)cyclopropanecarboxamide Security Information

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